Cas no 1009378-33-9 (2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide)

2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide structure
1009378-33-9 structure
Product Name:2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
CAS No:1009378-33-9
MF:C12H10BrFN2OS
MW:329.188004016876
CID:2151259
Update Time:2023-08-05

2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
    • CQTRKGSINIWSNH-UHFFFAOYSA-N
    • 2-bromo-4-methyl-thiazole-5-carboxylic acid 4-fluoro-benzylamide
    • 2-Bromo-N-(4-fluorobenzyl)-4-methylthiazole-5-carboxamide
    • Inchi: 1S/C12H10BrFN2OS/c1-7-10(18-12(13)16-7)11(17)15-6-8-2-4-9(14)5-3-8/h2-5H,6H2,1H3,(H,15,17)
    • InChI Key: CQTRKGSINIWSNH-UHFFFAOYSA-N
    • SMILES: BrC1=NC(C)=C(C(NCC2C=CC(=CC=2)F)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Topological Polar Surface Area: 70.2
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